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Compound of Interest

Compound Name: TES-1025

Cat. No.: B611293

For Researchers, Scientists, and Drug Development Professionals

Introduction

TES-1025 is a potent and selective inhibitor of human a-amino-f3-carboxymuconate-¢-
semialdehyde decarboxylase (ACMSD), a key enzyme in the de novo NAD+ synthesis
pathway.[1][2][3][4][5] By inhibiting ACMSD, TES-1025 effectively increases intracellular NAD+
levels, making it a valuable tool for research in areas such as metabolic disorders,
inflammatory diseases, and aging.[2][4][5][6] This document provides a detailed protocol for the
preparation of a TES-1025 stock solution in dimethyl sulfoxide (DMSO), ensuring optimal
solubility and stability for use in various experimental settings.

Data Presentation

The following table summarizes the key quantitative data for TES-1025 and its solubility in
DMSO.
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Parameter Value Reference
Molecular Weight 383.44 g/mol [1]

Formula C18H13N303S2 [1]

CAS Number 1883602-21-8 [1][21[3]
Appearance White to yellow solid [1]

Solubility in DMSO

100 mg/mL (260.80 mM)

[1]

Recommended Storage
(Powder)

-20°C for 3 years or 4°C for 2

years

[1]

Recommended Storage (Stock
Solution in DMSO)

-80°C for up to 2 years or
-20°C for up to 1 year

[1]

IC50 (ACMSD)

13 nM

[1](21[3]

Ki

0.85+0.22 nM

[2]14]

Experimental Protocol: Preparation of TES-1025
Stock Solution

This protocol details the steps for preparing a 50 mM stock solution of TES-1025 in DMSO.

This concentration is suitable for a wide range of applications, including cell-based assays and

enzyme kinetics experiments.[2][3]

Materials:

TES-1025 powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO), newly opened

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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» Water bath or heat block (optional)
o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

o Pre-weighing Preparation: Before handling TES-1025, ensure all necessary equipment is
clean and readily accessible. It is crucial to use a newly opened bottle of anhydrous DMSO
as it is hygroscopic and absorbed water can affect solubility.[1]

o Calculating the Required Mass: To prepare 1 mL of a 50 mM stock solution, calculate the
required mass of TES-1025 using the following formula:

Mass (mg) = Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000
Mass (mg) =50 mM x 1 mL x 383.44 g/mol / 1000 = 19.172 mg

» Weighing TES-1025: Carefully weigh out 19.172 mg of TES-1025 powder using a calibrated
analytical balance and transfer it to a sterile microcentrifuge tube.

e Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
TES-1025 powder.

 Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the
compound. If precipitation occurs, gentle warming in a water bath (37°C) and/or sonication
can be used to aid dissolution.[1] Visually inspect the solution to ensure it is clear and free of
any particulate matter.

» Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile, tightly sealed tubes to minimize freeze-thaw cycles. Store the aliquots
at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-term storage (up to 1

year).[1]

Visualizations
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Preparation

Weigh 19.172 mg

TES-1025 Powder

Add 1 mL
Anhydrous DMSO

Vortex to Dissolve

(Warm if necessary)

Aliquot into
Single-Use Tubes

Store at -80°C
or -20°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Preparing TES-
1025 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611293#preparing-tes-1025-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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